60-23-1

Cysteamine

In Stock

• CAS RN:
• 60-23-1

• Formula:
• C2H7NS

• InChI:
• InChI=1S/C2H7NS/c3-1-2-4/h4H,1-3H2

• InChIKey:
• UFULAYFCSOUIOV-UHFFFAOYSA-N

• Cysteamine is a simple aminothiol molecule that is used to treat nephropathic cystinosis, due to its ability to decrease the markedly elevated and toxic levels of intracellular cystine that occur in this disease and cause its major complications. Cysteamine has been associated with serum enzyme elevations when given intravenously in high doses, but it has not been shown to cause clinically apparent acute liver injury.
  Cysteamine, also known as MEA or mercaptamine, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. Cysteamine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Cysteamine has been found in human muscle, spleen and pancreas tissues, and has also been primarily detected in urine. Within the cell, cysteamine is primar...

Dichloromethyl(3-(2,2,2-trifluoroethoxy)propyl)silane

Usually In Stock

• CAS RN:
• 660-23-1

• Formula:
• C6H11Cl2F3OSi

• InChI:
• InChI=1S/C6H11Cl2F3OSi/c1-13(7,8)4-2-3-12-5-6(9,10)11/h2-5H2,1H3

• InChIKey:
• FSMJBBPNUINECE-UHFFFAOYSA-N

• Dichloromethyl(3-(2,2,2-trifluoroethoxy)propyl)silane is a useful research compound. Its molecular formula is C6H11Cl2F3OSi and its molecular weight is 255.13 g/mol. The purity is usually 95%.

2'-Deoxy-N-(2-methyl-1-oxopropyl)guanosine 3'-benzoate

In Stock

• CAS RN:
• 63660-23-1

• Formula:
• C21H23N5O6

• InChI:
• InChI=1S/C21H23N5O6/c1-11(2)18(28)24-21-23-17-16(19(29)25-21)22-10-26(17)15-8-13(14(9-27)31-15)32-20(30)12-6-4-3-5-7-12/h3-7,10-11,13-15,27H,8-9H2,1-2H3,(H2,23,24,25,28,29)/t13-,14+,15+/m0/s1

• InChIKey:
• LIOWMNSJEHKBBW-RRFJBIMHSA-N

• 2'-Deoxy-N-(2-methyl-1-oxopropyl)guanosine 3'-benzoate is a useful research compound. Its molecular formula is C21H23N5O6 and its molecular weight is 441.4 g/mol. The purity is usually 95%.

4-methoxy-N-phenylbenzenecarbothioamide

• CAS RN:
• 26060-23-1

• Formula:
• C14H13NOS

• InChI:
• InChI=1S/C14H13NOS/c1-16-13-9-7-11(8-10-13)14(17)15-12-5-3-2-4-6-12/h2-10H,1H3,(H,15,17)

• InChIKey:
• RKWKBJCBFSUJDX-UHFFFAOYSA-N

• 4-methoxy-N-phenylbenzenecarbothioamide is a useful research compound. Its molecular formula is C14H13NOS and its molecular weight is 243.33 g/mol. The purity is usually 95%.

Methyl 2-(furan-2-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

In Stock

• CAS RN:
• 864860-23-1

• Formula:
• C18H22N2O4S

• InChI:
• InChI=1S/C18H22N2O4S/c1-17(2)9-10-12(16(22)23-5)15(25-13(10)18(3,4)20-17)19-14(21)11-7-6-8-24-11/h6-8,20H,9H2,1-5H3,(H,19,21)

• InChIKey:
• FQRBSIMUBYNLDU-UHFFFAOYSA-N

• Methyl 2-(furan-2-carboxamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C18H22N2O4S and its molecular weight is 362.44. The purity is usually 95%.

2-(4-Butoxybenzoyl)oxazole

In Stock

• CAS RN:
• 898760-23-1

• Formula:
• C14H15NO3

• InChI:
• InChI=1S/C14H15NO3/c1-2-3-9-17-12-6-4-11(5-7-12)13(16)14-15-8-10-18-14/h4-8,10H,2-3,9H2,1H3

• InChIKey:
• DCBDQIREDMOEDJ-UHFFFAOYSA-N

• 2-(4-Butoxybenzoyl)oxazole is a useful research compound. Its molecular formula is C14H15NO3 and its molecular weight is 245.27 g/mol. The purity is usually 95%.

3-Propyl-1H-Pyrazole-4-Carbaldehyde

In Stock

• CAS RN:
• 681260-23-1

• Formula:
• C7H10N2O

• InChI:
• InChI=1S/C7H10N2O/c1-2-3-7-6(5-10)4-8-9-7/h4-5H,2-3H2,1H3,(H,8,9)

• InChIKey:
• NIWZBRGCLHKEHG-UHFFFAOYSA-N

• 3-Propyl-1H-Pyrazole-4-Carbaldehyde is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.17 g/mol. The purity is usually 95%.

7-bromo-4-fluoro-3-methyl-1H-indole

In Stock

• CAS RN:
• 877160-23-1

• Formula:
• C9H7BrFN

• InChI:
• InChI=1S/C9H7BrFN/c1-5-4-12-9-6(10)2-3-7(11)8(5)9/h2-4,12H,1H3

• InChIKey:
• GANNDKIGQTZSRI-UHFFFAOYSA-N

• 7-bromo-4-fluoro-3-methyl-1H-indole is a useful research compound. Its molecular formula is C9H7BrFN and its molecular weight is 228.06 g/mol. The purity is usually 95%.

2,3-Dihydro-5-hydroxy-2,2-dipentyl-4,6-di-tert-butylbenzofuran

• CAS RN:
• 157360-23-1

• Formula:
• C26H44O2

• InChI:
• InChI=1S/C26H44O2/c1-9-11-13-15-26(16-14-12-10-2)18-19-21(28-26)17-20(24(3,4)5)23(27)22(19)25(6,7)8/h17,27H,9-16,18H2,1-8H3

• InChIKey:
• AGURKSYKTJQPNA-UHFFFAOYSA-N

• 2,3-Dihydro-5-hydroxy-2,2-dipentyl-4,6-di-tert-butylbenzofuran, also known as 2,3-Dihydro-5-hydroxy-2,2-dipentyl-4,6-di-tert-butylbenzofuran, is a useful research compound. Its molecular formula is C26H44O2 and its molecular weight is 388.6 g/mol. The purity is usually 95%.

Benzamide, 2-[[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]amino]-N,3-dimethyl-

In Stock

• CAS RN:
• 1022960-23-1

• Formula:
• C14H12ClF3N4O

• InChI:
• InChI=1S/C14H12ClF3N4O/c1-7-4-3-5-8(12(23)19-2)10(7)21-11-9(14(16,17)18)6-20-13(15)22-11/h3-6H,1-2H3,(H,19,23)(H,20,21,22)

• InChIKey:
• JSBNSMPWVFOKDS-UHFFFAOYSA-N

• Benzamide, 2-[[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]amino]-N,3-dimethyl- is a useful research compound. Its molecular formula is C14H12ClF3N4O and its molecular weight is 344.72. The purity is usually 95%.

7-Bromo-2-ethyl-1H-benzo[d]imidazole-5-carboxylic acid

In Stock

• CAS RN:
• 1378260-23-1

• Formula:
• C10H9BrN2O2

• InChI:
• InChI=1S/C10H9BrN2O2/c1-2-8-12-7-4-5(10(14)15)3-6(11)9(7)13-8/h3-4H,2H2,1H3,(H,12,13)(H,14,15)

• InChIKey:
• OXCZOTDCDAMDRC-UHFFFAOYSA-N

• 7-Bromo-2-ethyl-1H-benzo[d]imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H9BrN2O2 and its molecular weight is 269.098. The purity is usually 95%.

Tert-butyl 2-amino-2-(2,4-dichlorophenyl)acetate

Usually In Stock

• CAS RN:
• 2248260-23-1

• Formula:
• C12H15Cl2NO2

• InChI:
• InChI=1S/C12H15Cl2NO2/c1-12(2,3)17-11(16)10(15)8-5-4-7(13)6-9(8)14/h4-6,10H,15H2,1-3H3

• InChIKey:
• KVDGNHMQEDEFRX-UHFFFAOYSA-N

• Tert-butyl 2-amino-2-(2,4-dichlorophenyl)acetate is a useful research compound. Its molecular formula is C12H15Cl2NO2 and its molecular weight is 276.16. The purity is usually 95%.